Cas no 885271-09-0 (Oxazole, 2-(2-bromophenyl)-4,5-dihydro-4-(1-methylethyl)-)

• Product Name: Oxazole, 2-(2-bromophenyl)-4,5-dihydro-4-(1-methylethyl)-
• CAS No: 885271-09-0
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• CID: 1925635
• PubChem ID: 53421062
• Update Time: 2025-04-21

Oxazole, 2-(2-bromophenyl)-4,5-dihydro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(2-bromophenyl)-4,5-dihydro-4-(1-methylethyl)-
• 2-(2-Bromophenyl)-4-(propan-2-yl)-4,5-dihydro-1,3-oxazole
• 2-(2-Bromophenyl)-4,5-dihydro-4-(1-methylethyl)oxazole
• 885271-09-0
• DTXSID601209431
• DTXSID50697722
• 2-(2-bromophenyl)-4-propan-2-yl-4,5-dihydro-1,3-oxazole
• 2-HYDROXY-6-METHYLNICOTINICACID
• 2-(2-Bromophenyl)-4-isopropyl-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C12H14BrNO/c1-8(2)11-7-15-12(14-11)9-5-3-4-6-10(9)13/h3-6,8,11H,7H2,1-2H3
• InChI Key： HVCLJUVMOVVZBS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NC(CO1)C(C)C

Computed Properties

• Exact Mass: 267.02588Da
• Monoisotopic Mass: 267.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.6Ų